![molecular formula C24H23F3N4O7 B2769036 N-(2-ethoxyphenyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate CAS No. 1351660-81-5](/img/structure/B2769036.png)
N-(2-ethoxyphenyl)-2-(3-(3-(3-(trifluoromethyl)phenyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)acetamide oxalate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of novel azetidinones and their derivatives, including those with ethoxyphenyl groups, has been a subject of research due to their potential applications in medicinal chemistry. For example, Jarrahpour and Zarei (2007) demonstrated the oxidative removal of the N-(p-ethoxyphenyl) group from beta-lactams, yielding N-dearylated 2-azetidinones under optimized conditions, which could be relevant for the synthesis of similar compounds (Jarrahpour & Zarei, 2007).
Potential Antibacterial Activities
Compounds with oxadiazole and azetidine units have been investigated for their antibacterial properties. Desai et al. (2008) synthesized several 2-oxo-azetidine derivatives and evaluated them for antibacterial activity, providing insights into the structure-activity relationship and the potential of such compounds in combating bacterial infections (Desai et al., 2008).
Antioxidant and Pharmacological Potential
Research into heterocyclic compounds such as 1,3,4-oxadiazole derivatives has also highlighted their potential for antioxidant, analgesic, and anti-inflammatory activities. Faheem (2018) conducted computational and pharmacological evaluations of novel derivatives, including their toxicity assessment and tumor inhibition potential, suggesting a broader pharmacological applicability of compounds with similar structural features (Faheem, 2018).
Properties
IUPAC Name |
N-(2-ethoxyphenyl)-2-[3-[3-[3-(trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]acetamide;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21F3N4O3.C2H2O4/c1-2-31-18-9-4-3-8-17(18)26-19(30)13-29-11-15(12-29)21-27-20(28-32-21)14-6-5-7-16(10-14)22(23,24)25;3-1(4)2(5)6/h3-10,15H,2,11-13H2,1H3,(H,26,30);(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QACBVERCCPNPOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC(=CC=C4)C(F)(F)F.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23F3N4O7 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
536.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.